Cas no 65300-29-0 (3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)-)

3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)- structure
65300-29-0 structure
Product Name:3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)-
CAS No:65300-29-0
MF:C10H9FO
MW:164.176266431808
CID:400736
Update Time:2024-01-29

3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4-(4-fluorophenyl)-, (3E)-
    • MDL: MFCD00205144
    • Inchi: 1S/C10H9FO/c1-8(12)2-3-9-4-6-10(11)7-5-9/h2-7H,1H3/b3-2+
    • InChI Key: IXOKEPVAYTWJGM-NSCUHMNNSA-N
    • SMILES: CC(=O)/C=C/C1=CC=C(F)C=C1

Computed Properties

  • Exact Mass: 164.06377
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.107±0.06 g/cm3(Predicted)
  • Boiling Point: 141-143 °C(Press: 12 Torr)
  • PSA: 17.07
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